CI Direct Brown 2

• CAS No.: 2429-82-5
• Product Name: CI Direct Brown 2
• Molecular Formula: C29H19N5Na2O7S
• Molecular Weight: 627.5 g/mol
• IUPAC Name: disodium;5-[[4-[4-[(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate
• Standard InChI: InChI=1S/C29H21N5O7S.2Na/c30-19-6-1-18-13-26(42(39,40)41)27(28(36)23(18)14-19)34-32-21-9-4-17(5-10-21)16-2-7-20(8-3-16)31-33-22-11-12-25(35)24(15-22)29(37)38;;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);;/q;2*+1/p-2
• Standard InChIKey: CXAVOCVLMJULES-KZIIJSKASA-L
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder
• Physical Description: Reddish-brown solid or dark brown powder. (NTP, 1992)
• Description: CI Direct Brown 2 is a direct dye that is soluble in water and ionizable to form colored anions can directly dye the cellulose fibers or protein fibers without the action of the mordant.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 1 to 10 mg/mL at 68° F (NTP, 1992)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CI Direct Brown 2; Airedale Brown MD; Direct Brown 2; NSC 74701; NSC-74701; NSC74701; Brown M; C.I. Direct Brown 2, disodium salt
• Reference: 1: Wilson D, Ambler G, Shakeshaft C, Brown MM, Charidimou A, Al-Shahi Salman R, Lip GYH, Cohen H, Banerjee G, Houlden H, White MJ, Yousry TA, Harkness K, Flossmann E, Smyth N, Shaw LJ, Warburton E, Muir KW, Jäger HR, Werring DJ; CROMIS-2 collaborators. Cerebral microbleeds and intracranial haemorrhage risk in patients anticoagulated for atrial fibrillation after acute ischaemic stroke or transient ischaemic attack (CROMIS-2): a multicentre observational cohort study. Lancet Neurol. 2018 Jun;17(6):539-547. doi: 10.1016/S1474-4422(18)30145-5. Epub 2018 May 16. PubMed PMID: 29778365.; 2: May P, Normand C, Cassel JB, Del Fabbro E, Fine RL, Menz R, Morrison CA, Penrod JD, Robinson C, Morrison RS. Economics of Palliative Care for Hospitalized Adults With Serious Illness: A Meta-analysis. JAMA Intern Med. 2018 Apr 30. doi: 10.1001/jamainternmed.2018.0750. [Epub ahead of print] PubMed PMID: 29710177.; 3: Gunja A, Stanislawski MA, Barón AE, Maddox TM, Bradley SM, Vidovich MI. The Implications of Cocaine Use and Associated Behaviors on Adverse CV Outcomes Among Veterans: Insights from the VA Clinical Assessment, Reporting, and Tracking (CART) Program. Clin Cardiol. 2018 Apr 13. doi: 10.1002/clc.22961. [Epub ahead of print] PubMed PMID: 29652077.; 4: Wai KC, Hibbs AM, Steurer MA, Black DM, Asselin JM, Eichenwald EC, Ballard PL, Ballard RA, Keller RL; Trial of Late Surfactant (TOLSURF) Study Group. Maternal Black Race and Persistent Wheezing Illness in Former Extremely Low Gestational Age Newborns: Secondary Analysis of a Randomized Trial. J Pediatr. 2018 Apr 4. pii: S0022-3476(18)30220-8. doi: 10.1016/j.jpeds.2018.02.032. [Epub ahead of print] PubMed PMID: 29627188.; 5: Ha FJ, Barra S, Brown AJ, Begley DA, Grace AA, Agarwal S. Continuous and minimally-interrupted direct oral anticoagulant are both safe compared with vitamin K antagonist for atrial fibrillation ablation: An updated meta-analysis. Int J Cardiol. 2018 Jul 1;262:51-56. doi: 10.1016/j.ijcard.2018.03.095. Epub 2018 Mar 21. PubMed PMID: 29606512.; 6: Franco M, Baird J, Brown LL, Overly FL. Electronic Medical Record in the ED: A Cross-Sectional Survey of Resuscitation Documentation Practices and Perceptions Among Emergency Department Clinicians. Pediatr Emerg Care. 2018 May;34(5):303-309. doi: 10.1097/PEC.0000000000001441. PubMed PMID: 29596279.; 7: Ogunsanya ME, Nduaguba SO, Brown CM. Incremental health care services and expenditures associated with depression among individuals with cutaneous lupus erythematosus (CLE). Lupus. 2018 Jun;27(7):1107-1115. doi: 10.1177/0961203318762604. Epub 2018 Mar 7. PubMed PMID: 29514557.; 8: Eaglehouse YL, Shao S, Chan W, Brown D, Manjelievskaia J, Shriver CD, Zhu K. The continuum of breast cancer care and outcomes in the U.S. Military Health System: an analysis by benefit type and care source. J Cancer Surviv. 2018 Jun;12(3):407-416. doi: 10.1007/s11764-018-0680-1. Epub 2018 Feb 17. PubMed PMID: 29455447.; 9: Franco T, Aaronson B, Brown L, Blackmore C, Rupp S, Lee G. Effectiveness of a multi-component quality improvement intervention on rates of hyperglycaemia. BMJ Open Qual. 2017 Oct 26;6(2):e000059. doi: 10.1136/bmjoq-2017-000059. eCollection 2017. PubMed PMID: 29450273; PubMed Central PMCID: PMC5699161.; 10: Budd EL, McQueen A, Eyler AA, Haire-Joshu D, Auslander WF, Brownson RC. The role of physical activity enjoyment in the pathways from the social and physical environments to physical activity of early adolescent girls. Prev Med. 2018 Jun;111:6-13. doi: 10.1016/j.ypmed.2018.02.015. Epub 2018 Feb 12. PubMed PMID: 29447926.; 11: Zullo AR, Zhang T, Banerjee G, Lee Y, McConeghy KW, Kiel DP, Daiello LA, Mor V, Berry SD. Facility and State Variation in Hip Fracture in U.S. Nursing Home Residents. J Am Geriatr Soc. 2018 Mar;66(3):539-545. doi: 10.1111/jgs.15264. Epub 2018 Jan 16. PubMed PMID: 29336024; PubMed Central PMCID: PMC5849498.; 12: Zhang J, Zhang Y, Tang S, Liang H, Chen D, Jiang L, He Q, Huang Y, Wang X, Deng K, Jiang S, Zhou J, Xu J, Chen X, Liang W, He J. Evaluation bias in objective response rate and disease control rate between blinded independent central review and local assessment: a study-level pooled analysis of phase III randomized control trials in the past seven years. Ann Transl Med. 2017 Dec;5(24):481. doi: 10.21037/atm.2017.11.24. PubMed PMID: 29299443; PubMed Central PMCID: PMC5750293.; 13: Moore KE, Santiago Rivera OJ, Anderson B, Johnson JE, Hahn JA, Kurth ME, Reddy MK, Schonbrun YC, Stein MD. Phosphatidylethanol Levels Among Incarcerated Women: The Influence of Pre-incarceration Alcohol Consumption and Length of Abstinence. Alcohol Clin Exp Res. 2018 Mar;42(3):500-507. doi: 10.1111/acer.13587. Epub 2018 Jan 31. PubMed PMID: 29281858; PubMed Central PMCID: PMC5832587.; 14: Goldschmidt AB, Lavender JM, Hipwell AE, Stepp SD, Keenan K. Examining Two Prevailing Models of Loss of Control Eating Among Community-Based Girls. Obesity (Silver Spring). 2018 Feb;26(2):420-425. doi: 10.1002/oby.22101. Epub 2017 Dec 27. PubMed PMID: 29280308; PubMed Central PMCID: PMC5783779.; 15: Mielke GI, Brown WJ, Ekelund U, Brage S, Gonçalves H, Wehrmeister FC, Menezes AM, Hallal PC. Socioeconomic position and sedentary behavior in Brazilian adolescents: A life-course approach. Prev Med. 2018 Feb;107:29-35. doi: 10.1016/j.ypmed.2017.12.008. Epub 2017 Dec 22. PubMed PMID: 29277415.; 16: Lima FV, Gruberg L, Aslam U, Ramgadoo M, Clase K, Trevisan A, Jeremias A. The impact of unfractionated heparin or bivalirudin on patients with stable coronary artery disease undergoing percutaneous coronary intervention. J Interv Cardiol. 2018 Apr;31(2):177-184. doi: 10.1111/joic.12462. Epub 2017 Dec 4. PubMed PMID: 29205487; PubMed Central PMCID: PMC5897148.; 17: Pedersen JM, Budtz-Jørgensen E, De Roos A, Garcia L, Lund R, Rod NH, Kroenke C, Chan KHK, Liu S, Michael Y. Understanding the relation between socioeconomic position and inflammation in post-menopausal women: education, income and occupational prestige. Eur J Public Health. 2017 Dec 1;27(6):1074-1079. doi: 10.1093/eurpub/ckx070. PubMed PMID: 29186460; PubMed Central PMCID: PMC5881793.; 18: Brown CA, Weisman de Mamani A. The mediating effect of family cohesion in reducing patient symptoms and family distress in a culturally informed family therapy for schizophrenia: A parallel-process latent-growth model. J Consult Clin Psychol. 2018 Jan;86(1):1-14. doi: 10.1037/ccp0000257. Epub 2017 Nov 27. PubMed PMID: 29172590; PubMed Central PMCID: PMC5754235.; 19: Kojima T, Laverriere EK, Owen EB, Harwayne-Gidansky I, Shenoi AN, Napolitano N, Rehder KJ, Adu-Darko MA, Nett ST, Spear D, Meyer K, Giuliano JS Jr, Tarquinio KM, Sanders RC Jr, Lee JH, Simon DW, Vanderford PA, Lee AY, Brown CA 3rd, Skippen PW, Breuer RK, Toedt-Pingel I, Parsons SJ, Gradidge EA, Glater LB, Culver K, Li S, Polikoff LA, Howell JD, Nuthall G, Bysani GK, Graciano AL, Emeriaud G, Saito O, Orioles A, Walson K, Jung P, Al-Subu AM, Ikeyama T, Shetty R, Yoder KM, Nadkarni VM, Nishisaki A; National Emergency Airway Registry for Children (NEAR4KIDS) Collaborators and Pediatric Acute Lung Injury and Sepsis Investigators (PALISI). Clinical Impact of External Laryngeal Manipulation During Laryngoscopy on Tracheal Intubation Success in Critically Ill Children. Pediatr Crit Care Med. 2018 Feb;19(2):106-114. doi: 10.1097/PCC.0000000000001373. PubMed PMID: 29140970.; 20: Whitworth JW, Craft LL, Dunsiger SI, Ciccolo JT. Direct and indirect effects of exercise on posttraumatic stress disorder symptoms: A longitudinal study. Gen Hosp Psychiatry. 2017 Nov;49:56-62. doi: 10.1016/j.genhosppsych.2017.06.012. Epub 2017 Jun 27. PubMed PMID: 29122149.
• PubChem Compound: 17067
• Last Modified: Nov 11 2021